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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050 Get Quote

Direct dyes are a class of water-soluble, anionic dyes that can be applied directly to cellulosic

substrates like cotton, paper, and viscose.[1] Their utility, however, extends into various

scientific research and development domains, from simple textile analysis to complex biological

staining and pharmacological screening. This guide provides a comparative analysis of several

common Direct Blue dyes, offering objective performance data and detailed experimental

protocols for researchers, scientists, and drug development professionals.

Comparative Data of Select Direct Blue Dyes
The selection of a specific Direct Blue dye is contingent upon its chemical properties, solubility,

and performance in a given application. The following table summarizes key quantitative data

for several widely used Direct Blue dyes.
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Property
Direct Blue
14 (Trypan
Blue)

Direct Blue
15 (Sky
Blue 5B)

Direct Blue
71

Direct Blue
86
(Turquoise
Blue)

Direct Blue
2

C.I. Name 23850[2] 24400[3] 34140[4] 74180[5] 22590

CAS Number 72-57-1 2429-74-5 4399-55-7 1330-38-7 2429-73-4

Molecular

Formula

C₃₄H₂₄N₆Na₄

O₁₄S₄

C₃₄H₂₄N₆Na₄

O₁₆S₄

C₄₀H₂₃N₇Na₄

O₁₃S₄

C₃₂H₁₄CuN₈N

a₂O₆S₂

C₃₂H₂₁N₆Na₃

O₁₁S₃

Molecular

Weight
960.81 g/mol 992.81 g/mol

1029.87

g/mol
780.17 g/mol 830.71 g/mol

Molecular

Structure
Double Azo Double Azo Triazo

Phthalocyani

ne
Double Azo

Appearance
Blue-gray

powder
Blue powder

Blue-gray

powder

Gray-blue to

blue powder

Dark blue to

blue-gray

powder

Solubility in

Water
Soluble 60 g/L (85 °C)

10 g/L (60

°C), 20 g/L

(97 °C)

40 g/L (60

°C), 80 g/L

(97 °C)

35 g/L (85 °C)

λmax 594 nm Not specified Not specified Not specified Not specified

Key

Applications

Vital staining

(cell viability),

dyeing

cotton, silk,

nylon

Dyeing

cellulose

fibers, paper,

ink

preparation

Protein blot

staining,

dyeing

viscose,

cotton,

leather, paper

Myelin sheath

staining,

dyeing

viscose, silk,

leather, paper

Dyeing

cotton,

viscose, silk,

leather, pulp

Light

Fastness

(ISO)

1-2 1-2 4 6-7 2

Applications in Research and Drug Development
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While primarily known for textile applications, Direct Blue dyes possess unique characteristics

that make them valuable tools in biological and medical research.

Direct Blue 14 (Trypan Blue): This dye is widely used for vital staining to differentiate viable

from non-viable cells. The principle relies on the intact cell membrane of live cells excluding

the dye, while dead cells with compromised membranes take it up and appear blue under a

microscope.

Direct Blue 71: A sensitive staining method for proteins on blotting membranes (e.g.,

nitrocellulose and PVDF) uses Direct Blue 71. It offers a rapid and highly sensitive alternative

to other stains like Ponceau S, with the ability to detect protein quantities in the nanogram

range. The staining is also reversible, allowing for subsequent immunostaining procedures.

Direct Blue 86: This dye is utilized in histology as a myelin-sheath stain, which is crucial for

research involving the central nervous system and the detection of demyelination.

Pharmacological Antagonists: While not a direct dye, the structurally related anthraquinone

dye Reactive Blue 2 is a well-known, albeit non-selective, antagonist for P2Y purinergic

receptors, which are significant targets in drug research. This has prompted research into

related dye structures as potential receptor antagonists.

Experimental Protocols
Detailed methodologies are crucial for reproducible experimental results. The following section

provides protocols for common research applications of Direct Blue dyes.

Protocol 1: Protein Blot Staining with Direct Blue 71
This protocol describes a rapid and sensitive method for staining proteins on nitrocellulose or

PVDF membranes.

Materials:

Staining Solution: 0.8 mg/mL Direct Blue 71 in 40% ethanol and 10% acetic acid.

Equilibration/Rinsing Solution: 40% ethanol, 10% acetic acid.
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Destaining Solution (optional, for subsequent immunostaining): Solution with adjusted pH

and hydrophobicity (e.g., Tris-buffered saline with Tween 20).

Procedure:

Following protein transfer, place the blotting membrane (nitrocellulose or PVDF) in the

equilibration solution for 2 minutes.

Immerse the membrane in the Direct Blue 71 Staining Solution for 3-5 minutes with gentle

agitation.

Transfer the membrane to the rinsing solution to wash away excess dye until the background

is clear and protein bands are distinct.

The membrane can be air-dried and photographed. The sensitivity is approximately 5-10 ng

of protein on nitrocellulose and 10-20 ng on PVDF.

For subsequent western blotting, the dye can be removed by washing with a suitable

destaining solution until the blue color disappears.
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Workflow for protein blot staining using Direct Blue 71.

Protocol 2: Cell Viability Assessment with Trypan Blue
(Direct Blue 14)
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This protocol outlines the standard procedure for determining cell viability using the dye

exclusion method.

Materials:

0.4% Trypan Blue solution in a buffered salt solution (e.g., PBS).

Cell suspension in culture medium or PBS.

Hemocytometer or automated cell counter.

Procedure:

Harvest cells and create a single-cell suspension.

Mix a small volume of the cell suspension with an equal volume of 0.4% Trypan Blue solution

(1:1 ratio).

Incubate the mixture at room temperature for 1-2 minutes.

Load the mixture into a hemocytometer.

Under a light microscope, count the number of unstained (viable) and blue-stained (non-

viable) cells in the central grid.

Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x

100.
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Experimental workflow for a cell viability assay using Trypan Blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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